N-(cyanomethyl)-2-(methoxymethyl)-N-methylbenzamide

• IUPAC Name: N-(cyanomethyl)-2-(methoxymethyl)-N-methylbenzamide
• InChI: InChI=1S/C12H14N2O2/c1-14(8-7-13)12(15)11-6-4-3-5-10(11)9-16-2/h3-6H,8-9H2,1-2H3
• InChI Key: JVKLJBMYWGYGGQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)C(=O)C1=CC=CC=C1COC
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

A compound’s description usually includes its IUPAC name, molecular formula, and structural formula. It may also include information about the compound’s appearance and its uses.

Synthesis Analysis

This involves detailing the methods and reactions used to synthesize the compound. It includes the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within a molecule. Techniques such as X-ray diffraction, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the conditions required for the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and stability.

Mechanism of Action

This is typically relevant for bioactive compounds and involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves understanding the risks associated with handling and disposing of the compound. It includes information on toxicity, flammability, and environmental impact.

Future Directions

This involves discussing potential future research directions. It could include potential applications, modifications to improve the compound’s properties, or new synthesis methods.